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Compound of Interest

Compound Name: MitoBloCK-6

Cat. No.: B1362762

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of MitoBIoCK-6, a small molecule inhibitor
that has emerged as a critical tool for dissecting the complexities of mitochondrial protein
import. By targeting the sulfhydryl oxidase Ervl (Essential for respiration and vegetative growth
1) and its human homolog ALR (Augmenter of Liver Regeneration), MitoBloCK-6 selectively
disrupts the Mia40/Erv1 disulfide relay system, a key pathway for the import and folding of
cysteine-rich proteins into the mitochondrial intermembrane space (IMS).[1][2] Furthermore,
studies with MitoBIoCK-6 have uncovered an unexpected function for Erv1 in the import of
carrier proteins destined for the inner mitochondrial membrane via the TIM22 pathway.[1][2]

Core Mechanism of Action

MitoBloCK-6, chemically identified as 2,4-dichloro-6-
((((phenylamino)phenyl)imino)methyl)phenol, acts as a potent and selective inhibitor of the
Mia40/Erv1 redox-mediated import pathway.[1] Its primary mechanism involves the inhibition of
the oxidase activity of Ervl/ALR.[1] This inhibition is thought to interfere with the binding or
electron transfer between Mia40, cytochrome c, and/or oxygen.[1] By disrupting the function of
Ervl, MitoBloCK-6 prevents the re-oxidation of Mia40, which is essential for the subsequent
import and oxidative folding of substrate proteins.[3][4] This leads to an accumulation of
unfolded precursor proteins and a disruption of mitochondrial homeostasis.

Quantitative Data Summary
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The following tables summarize the key quantitative data regarding the inhibitory effects of
MitoBloCK-6 from various studies.

Target Enzyme IC50 Value Assay Condition Reference
In vitro Amplex Red-
Ervl (yeast) 900 nM [1]
HRP assay
In vitro Amplex Red-
ALR (human) 700 nM [1]
HRP assay
Erv2 1.4 uM Not specified

Table 1: Inhibitory Concentration (IC50) of MitoBloCK-6 against Ervl/ALR and related
enzymes.
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Cell Treatment _
] ) ) Duration Observed Effect Reference
Line/Organism Concentration
Near complete
proliferation
McA-RH7777
30 uM 72 hours arrest and [5161[7]
(rat HCC) o
doubling in cell
volume.
Dose-dependent
decline in type 1
McA-RH7777 20 uM and 40 mitochondria and
72 hours ) ) [5161[7]
(rat HCC) UM increase in type
2and 3
mitochondria.
Induction of
apoptosis via
Human
) N cytochrome ¢
Embryonic Stem ~20 uM Not specified
release and
Cells
caspase-3
activation.
No disruption of
mitochondrial
HelLa and -
~100 uM Not specified network or
HEK?293 cells L
reduction in cell
viability.
Impaired cardiac
Zebrafish N N development and
Not specified Not specified [2]
embryos reduced heart

rate.

Table 2: Cellular Effects of MitoBlIoCK-6 Treatment.
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Protein MitoBloCK-6

o ] Effect Reference

Import/Binding Concentration

Mia40 and Cmcl 10 uM (WT), 50 uM o ]

) Inhibition of import [1]

import ([a2up]Ervl)

: 15 pM (WT), 30 uM - .

AAC import Inhibition of import [1]
([a2up]Ervl)

Mia40 binding to Ervl Not specified Decreased by 75% [1]

Cytochrome c binding -
Not specified Decreased by 95% [1]

to Ervl

Table 3: Effect of MitoBIoCK-6 on Protein Import and Protein-Protein Interactions.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the key pathways and logical relationships affected by
MitoBloCK-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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